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Compound of Interest

Compound Name: 1,1'-(Azodicarbonyl)-dipiperidine

Cat. No.: B15544324 Get Quote

This technical guide provides a comprehensive overview of 1,1'-(Azodicarbonyl)dipiperidine

(ADDP), a versatile reagent in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and chemical research, detailing

the compound's properties, primary applications, and relevant experimental protocols.

Compound Identification and Properties
1,1'-(Azodicarbonyl)dipiperidine, commonly known as ADDP, is an organic compound

frequently employed as a reagent in the Mitsunobu reaction.[1] Its unique properties make it

particularly effective for substrates that are challenging to react under standard Mitsunobu

conditions using diethyl azodicarboxylate (DEAD).[2]

Table 1: Chemical and Physical Properties of 1,1'-(Azodicarbonyl)dipiperidine
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Property Value References

CAS Number 10465-81-3 [1][2][3][4]

Molecular Formula C₁₂H₂₀N₄O₂ [1][3][5]

Molecular Weight 252.31 g/mol [1][2][4][5]

Appearance Yellow crystalline powder [4][6][7]

Melting Point 132-136 °C [2][4]

Solubility

Soluble in ethanol, ether, and

THF. Slightly soluble in water

and methanol.

[4][8]

IUPAC Name

N-(piperidine-1-

carbonylimino)piperidine-1-

carboxamide

[5][9]

Synonyms
ADDP, Azodicarboxylic acid

dipiperidide, NSC 356027
[1][3][4]

Table 2: Safety Information for 1,1'-(Azodicarbonyl)dipiperidine

Hazard Statement Precautionary Statement References

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

Avoid breathing dust. Wash

skin thoroughly after handling.

Use only outdoors or in a well-

ventilated area. Wear

protective gloves/eye

protection/face protection.

[10][11]

Storage
Keep in a dark place, sealed in

dry, at room temperature.
[4]
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The primary application of ADDP is as a reagent in the Mitsunobu reaction, a versatile method

for the conversion of primary and secondary alcohols to a variety of functional groups with

inversion of stereochemistry.[1][6] ADDP is particularly advantageous when dealing with

substrates that have a higher pKa (less acidic), where the traditional DEAD-triphenylphosphine

system may be less effective.[2]

Key applications include:

Synthesis of Esters, Ethers, and Amines: Facilitates the condensation of alcohols with

carboxylic acids, phenols, and nitrogen nucleophiles.

Synthesis of Biologically Active Molecules: It has been utilized in the synthesis of G protein-

coupled receptor 120 (GPR120) agonists, which have antidiabetic properties, and

peroxisome proliferator-activated receptor (PPAR) agonists.[3][4][12]

Formation of Optically Active Compounds: Employed in the synthesis of optically active α,α-

disubstituted amino acids.[6][13]

Carbon-Sulfur Bond Formation: Promotes the formation of C-S bonds between sulfonyl

chlorides and alcohols.[6]

Oxidation of Alcohols: Can be used to selectively oxidize a range of primary and secondary

alcohols to their corresponding aldehydes or ketones.[4][8]

Experimental Protocols
This protocol describes a general procedure for the Mitsunobu reaction using ADDP. The

specific quantities and reaction conditions may need to be optimized for different substrates.

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the alcohol (1 equivalent), the nucleophile (e.g., carboxylic acid, 1.5 equivalents),

and a phosphine (e.g., triphenylphosphine or tributylphosphine, 1.5 equivalents) in a suitable

anhydrous solvent such as tetrahydrofuran (THF).[14]

Reaction Initiation: Cool the solution to 0 °C in an ice bath.
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ADDP Addition: Slowly add a solution of ADDP (1.5 equivalents) in THF to the reaction

mixture.

Reaction Progression: Allow the reaction to warm to room temperature and stir for several

hours, monitoring the progress by thin-layer chromatography (TLC).[14]

Work-up and Purification: Upon completion, the reaction mixture can be concentrated and

the crude product purified by column chromatography to isolate the desired product.

This modified protocol utilizes a polymer-supported phosphine to simplify purification.[15]

Reactant Mixture: Combine the pyridinol (0.5 mmol), alcohol (0.55 mmol), polymer-supported

triphenylphosphine (PS-PPh₃, 0.75 mmol), and ADDP (0.75 mmol) in tetrahydrofuran (5.5

mL).[15]

Reaction: Stir the mixture at room temperature for approximately 16 hours.

Purification: The use of a polymer-supported phosphine allows for a simplified work-up, often

eliminating the need for chromatographic purification of the final product.[15][16]

This method is used for the synthesis of optically active α,α-disubstituted amino acids.[13]

Reactant Preparation: A chiral tertiary α-hydroxy ester is reacted with hydrazoic acid (HN₃).

[13]

Mitsunobu Conditions: The reaction is carried out using ADDP and trimethylphosphine

(PMe₃) in THF at room temperature.[13]

Outcome: This reaction proceeds with high chemical yield and complete inversion of the

stereochemical configuration at the α-carbon.[13]

Reaction Mechanisms and Workflows
The Mitsunobu reaction proceeds through a complex mechanism involving the formation of a

phosphonium salt. The use of ADDP is advantageous in certain cases due to the increased

basicity of the resulting intermediate, which facilitates the deprotonation of less acidic

nucleophiles.[15]
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Caption: Workflow of the Mitsunobu reaction using ADDP.

The logical flow for selecting ADDP over other azodicarboxylates often depends on the acidity

of the nucleophile.
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Caption: Decision logic for using ADDP in a Mitsunobu reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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